Cas no 2090053-78-2 (2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2090053-78-2
• MF: C₉H₆N₂O₃S₂
• MW: 254.285539150238
• CID: 5154254
• Update Time: 2025-06-29

2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-amino-5-(2-thienylcarbonyl)-
• 2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C9H6N2O3S2/c10-9-11-5(8(13)14)7(16-9)6(12)4-2-1-3-15-4/h1-3H,(H2,10,11)(H,13,14)
• InChI Key： NFBPADRUFXNPNA-UHFFFAOYSA-N
• SMILES： S1C(C(C2SC=CC=2)=O)=C(C(O)=O)N=C1N

Additional information on 2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid

Recent Advances in the Study of 2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid (CAS: 2090053-78-2)

The compound 2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid (CAS: 2090053-78-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. Researchers have employed advanced synthetic methodologies, including multicomponent reactions and catalytic transformations, to achieve high yields and purity of the target compound. These efforts have been complemented by computational studies to predict its reactivity and potential interactions with biological targets.

In the context of medicinal chemistry, the compound has demonstrated promising activity against a range of biological targets. For instance, preliminary in vitro assays have revealed its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its structural similarity to known bioactive thiazole derivatives has prompted investigations into its anticancer properties, with early results indicating selective cytotoxicity against certain cancer cell lines.

Further research has explored the compound's potential as a building block for the design of more complex molecules. By functionalizing the amino and carboxylic acid groups, researchers have developed a library of derivatives with enhanced pharmacological profiles. These derivatives have been evaluated for their pharmacokinetic properties, including solubility, stability, and bioavailability, to identify candidates for further preclinical development.

The mechanistic studies of 2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid have also provided insights into its mode of action at the molecular level. Structural elucidation techniques, such as X-ray crystallography and NMR spectroscopy, have been employed to characterize its interactions with target proteins. These studies have revealed key binding motifs and hydrogen-bonding patterns that contribute to its biological activity, offering valuable information for structure-based drug design.

In conclusion, the recent advancements in the study of 2-amino-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid highlight its potential as a versatile scaffold in drug discovery. The compound's synthetic accessibility, coupled with its diverse biological activities, positions it as a promising candidate for the development of new therapeutic agents. Future research directions may include further optimization of its pharmacological properties, expansion of its derivative library, and in vivo evaluation of its efficacy and safety in disease models.